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Abstract

This document provides a detailed protocol for the gravimetric determination of copper(ll) ions
in aqueous solutions through precipitation as copper(ll) iodate, Cu(I03)2. Gravimetric analysis
is a highly accurate and precise method for quantitative analysis. This application note outlines
the necessary reagents, equipment, and a step-by-step procedure for the precipitation,
isolation, and weighing of copper iodate. Additionally, it includes quantitative data on the
solubility of copper iodate and a visual representation of the experimental workflow.

Introduction

Gravimetric analysis is a fundamental quantitative analytical technique that relies on the
measurement of mass. The analyte of interest is selectively converted into a solid of known
composition, which can be separated from the sample matrix and weighed. The mass of this
solid is then used to calculate the concentration or amount of the analyte in the original sample.

[1][2]

The precipitation of copper(ll) ions as copper(ll) iodate is a reliable method for the gravimetric
determination of copper. The reaction involves the addition of a soluble iodate salt, typically
potassium iodate (KIOs), to a solution containing Cu?* ions. This results in the formation of a
sparingly soluble copper(ll) iodate precipitate. The low solubility of copper(ll) iodate in water
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makes it suitable for quantitative analysis.[3] The chemical equation for the precipitation
reaction is:

Cu?*(aq) + 2103~ (aq) - Cu(l03)2(s)

Data Presentation

The accuracy of gravimetric analysis is highly dependent on the low solubility of the precipitate.
The solubility product constant (Ksp) is a measure of the solubility of a sparingly soluble salt.
For copper(ll) iodate, the dissolution equilibrium and the Ksp expression are as follows:

Cu(103)2(s) = Cu?*(aq) + 2103~ (aq)
Ksp = [Cuz*][1037]?

A lower Ksp value indicates lower solubility and, therefore, more complete precipitation of the

analyte.
Molar Solubility of Solubility Product
Temperature (°C) Reference
Cu(103)2 (mol/L) Constant (Ksp)
25 2.7 x1073 7.9x10-8 [3]
25 - 7.8125 x 10-© [4]
Not Specified 2.7x1073 6.6 x 10711 [5]

Note: Discrepancies in Ksp values can arise from different experimental methods and
conditions.

Experimental Protocol

This protocol details the steps for the gravimetric determination of copper as copper(ll) iodate.

Reagents and Materials

o Sample Solution: An accurately measured volume of the solution containing an unknown
concentration of copper(ll) ions.
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e Precipitating Agent: 0.1 M Potassium lodate (KIOs) solution.

e Washing Solution: A dilute solution of potassium iodate, or cold deionized water.
 Nitric Acid (HNOs): Dilute solution (e.g., 1 M) for pH adjustment.
o Ammonia (NHs): Dilute solution (e.g., 1 M) for pH adjustment.

o Deionized water.

e Ashless filter paper (e.g., Whatman No. 42).

e Gooch crucible (optional).

Equipment

e Analytical balance (accurate to 0.1 mg).

o Beakers (250 mL or 400 mL).

e Graduated cylinders.

e Pipettes.

e Glass stirring rods.

e Heating plate or Bunsen burner.

e Drying oven (110-120 °C).

» Muffle furnace (optional, for ignition).

» Desiccator.

« Filtration apparatus (funnel, filter stand).

e pH meter or pH indicator paper.

Procedure
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3.1. Sample Preparation:
Accurately pipette a known volume of the copper(ll) sample solution into a clean beaker.
Dilute the sample with deionized water to a suitable volume (e.g., 100-150 mL).

Acidify the solution slightly with a few drops of dilute nitric acid. The optimal pH for the
precipitation of many metal hydroxides is in the neutral to alkaline range; however, for iodate
precipitation, a slightly acidic medium can help prevent the co-precipitation of copper(ll)
hydroxide. While specific optimal pH for copper iodate is not widely reported, avoiding
alkaline conditions is crucial.

3.2. Precipitation:

Heat the sample solution to about 70-80 °C. This encourages the formation of larger, more
easily filterable crystals of the precipitate.

Slowly, and with constant stirring, add a slight excess of the 0.1 M potassium iodate solution
to the heated sample solution. The slow addition and stirring also promote the growth of
larger particles.

Continue stirring for a few minutes to ensure complete precipitation.

Allow the beaker to stand, and test for complete precipitation by adding a drop of the KIOs
solution to the clear supernatant. If no further precipitate forms, the precipitation is complete.

Allow the precipitate to digest by keeping the solution warm (e.g., on a steam bath) for about
an hour. Digestion allows smaller particles to dissolve and reprecipitate on larger ones,
resulting in a more easily filterable solid.

3.3. Filtration and Washing:

o Decant the clear supernatant liquid through a pre-weighed ashless filter paper or a Gooch
crucible.[6][7]

e Wash the precipitate in the beaker with a small amount of the washing solution (dilute KIOs
or cold water) by decantation. Repeat this washing step two to three times.[6][7] Washing
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with a dilute electrolyte solution helps prevent peptization, where the precipitate particles
revert to a colloidal state and pass through the filter.[8]

o Quantitatively transfer the precipitate to the filter paper using a stream of the washing
solution from a wash bottle. Use a rubber policeman to remove any precipitate adhering to
the beaker walls.

» Continue washing the precipitate on the filter paper with small portions of the washing
solution until the filtrate is free of interfering ions. To test for the absence of excess
precipitating agent, a few drops of a suitable reagent can be added to the last few drops of
the filtrate.

3.4. Drying and Weighing:

o Carefully remove the filter paper containing the precipitate from the funnel and fold it.

e Place the folded filter paper in a pre-weighed crucible.

e Dry the crucible and its contents in a drying oven at 110-120 °C for at least one hour.[8][9]

e If ignition is required to convert the precipitate to a more stable form, the crucible can be
heated in a muffle furnace. However, copper(ll) iodate decomposes upon strong heating, so
drying at a lower temperature is generally preferred to weigh it as Cu(103)2.[3] The thermal
decomposition of copper iodate can be complex and may not yield a single, stable oxide at
a specific temperature, making direct weighing of the dried iodate more reliable.

 After drying, cool the crucible in a desiccator to room temperature to prevent the absorption
of atmospheric moisture.

» Weigh the crucible and its contents accurately on an analytical balance.

¢ Repeat the drying, cooling, and weighing steps until a constant mass is obtained (i.e., until
two consecutive weighings agree within 0.2-0.3 mg).

Calculation

The mass of copper in the original sample can be calculated using the following formula:
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Mass of Cu = Mass of Cu(lOs)2 precipitate x Gravimetric Factor

Where the Gravimetric Factor is the ratio of the molar mass of the analyte (Cu) to the molar
mass of the precipitate (Cu(lOs)2):

Gravimetric Factor = (Molar Mass of Cu) / (Molar Mass of Cu(l0s)2)

Molar Mass of Cu = 63.55 g/mol Molar Mass of Cu(103)2 = 413.35 g/mol [3]
Gravimetric Factor = 63.55/ 413.35 = 0.1537

The percentage of copper in the original sample can then be calculated as:
% Cu = (Mass of Cu / Mass of original sample) x 100

Experimental Workflow Diagram

Caption: Experimental workflow for the gravimetric determination of copper.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Gravimetric
Determination of Copper by lodate Precipitation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b078350#protocol-for-copper-iodate-
precipitation-in-gravimetric-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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